molecular formula C5H11ClHg B089096 Chloro(2,2-dimethylpropyl)mercury CAS No. 10284-47-6

Chloro(2,2-dimethylpropyl)mercury

Cat. No. B089096
CAS RN: 10284-47-6
M. Wt: 307.18 g/mol
InChI Key: UJXSUXTXRYWQEY-UHFFFAOYSA-M
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Description

Synthesis Analysis

The synthesis of similar compounds often involves the Williamson ether synthesis, where an alkoxide ion reacts with a primary alkyl halide or tosylate in an S N 2 reaction . The alkoxide ion is usually prepared by the reaction of an alcohol with a strong base such as sodium hydride .

Scientific Research Applications

  • Use in Nuclear Magnetic Resonance Spectroscopy : Some mercury compounds, such as dimethylmercury, are used in chemistry laboratories as reference materials in nuclear magnetic resonance spectroscopy. However, they are extremely toxic, with cases of human poisoning reported, leading to neurological damage and death (Siegler, Nierenberg, & Hickey, 1999).

  • Environmental Impact Studies : Research has been conducted to understand the ecological features of organic mercury species, such as methylmercury and dimethylmercury, in biological and marine environments. This includes studying the conversion and mobilization of mercury from sediment deposits into the general environment, which is crucial for ecological impact assessments (Aljerf & AlMasri, 2018).

  • Analytical Methods Development : There is ongoing research to develop and validate methods for determining different mercury compounds in environmental samples, such as air, water, and sediment. This includes the use of techniques like gas chromatography and cold vapor atomic fluorescence spectrometry (Bloom, Grout, & Prestbo, 2005).

  • Mercury Compound Synthesis : Studies focus on the synthesis of various mercury compounds, including those with chloromethyl groups, for potential applications in organic chemistry and material science. This involves exploring their reactions and potential as transfer agents (Seyferth & Mueller, 1971).

  • Mercury in Fish and Marine Invertebrates : Research on the chemical form of mercury in edible fish and marine invertebrate tissue is crucial for understanding food safety and environmental health. This involves determining the concentrations of various mercury compounds in these organisms (Bloom, 1992).

  • Public Health Studies : There is a significant body of research examining the health effects of mercury exposure, including organic mercury compounds. These studies are crucial for public health policies and occupational safety guidelines (Gochfeld, 2003).

properties

IUPAC Name

chloro(2,2-dimethylpropyl)mercury
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H11.ClH.Hg/c1-5(2,3)4;;/h1H2,2-4H3;1H;/q;;+1/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UJXSUXTXRYWQEY-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C[Hg]Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H11ClHg
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40328174
Record name Chloro(2,2-dimethylpropyl)mercury
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40328174
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

307.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Chloro(2,2-dimethylpropyl)mercury

CAS RN

10284-47-6
Record name NSC4603
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4603
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name Chloro(2,2-dimethylpropyl)mercury
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40328174
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Chloro(2,2-dimethylpropyl)mercury
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Citations

For This Compound
1
Citations
S Kidwai, P Singh, SK Kandi, R Dhiman… - … Combined Host-and …, 2020 - books.google.com
Tuberculosis (TB), is responsible for the highest number of annual deaths among the infectious diseases (Glaziou et al., 2018). Furthermore, approximately 1.7 billion individuals are …
Number of citations: 0 books.google.com

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